Cas no 87736-74-1 (4-(tert-Butyldimethylsilyloxymethyl)bromobenzene)

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene is a brominated aromatic compound featuring a tert-butyldimethylsilyl (TBS) protecting group on the hydroxymethyl substituent. This reagent is valuable in organic synthesis, particularly in Suzuki-Miyaura and other palladium-catalyzed cross-coupling reactions, where the bromine serves as a reactive handle for further functionalization. The TBS group enhances stability by protecting the hydroxymethyl moiety from unwanted side reactions, allowing selective transformations. Its compatibility with a range of reaction conditions makes it a versatile intermediate in pharmaceutical and materials chemistry. The compound is typically handled under inert conditions to preserve its reactivity and shelf life.
4-(tert-Butyldimethylsilyloxymethyl)bromobenzene structure
87736-74-1 structure
Product Name:4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
CAS No:87736-74-1
MF:C13H21BrOSi
MW:301.294744253159
MDL:MFCD07368899
CID:708913
PubChem ID:10859583
Update Time:2025-05-20

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene Chemical and Physical Properties

Names and Identifiers

    • ((4-Bromobenzyl)oxy)(tert-butyl)dimethylsilane
    • 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
    • [(4-Bromobenzyl)oxy](tert-butyl)dimethylsilane
    • (4-bromophenyl)methoxy-tert-butyl-dimethylsilane
    • 1-bromo-4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]Benzene
    • 4-TBDMS-HYDROXYMETHYLBROMOBENZENE
    • Benzene, 1-bromo-4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
    • [(4-bromophenyl)methoxy](tert-butyl)dimethylsilane
    • 1-Bromo-4-[[(tert-butyldimethylsilyl)oxy]methyl]benzene
    • 1-Bromo-4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-benzene
    • 4-(t-butyldimethylsiloxymethyl)bromo
    • 4-bromobenzyl dimethyl-t-butylsilyl ether
    • 4-Bromobenzyl dimethyl-tert-butylsilyl Ether
    • 4-bromobenzyl O-(tert-butyldimethylsilyl) ether
    • 1-Bromo-4-[(tert-butyldimethylsilyloxy)methyl]benzene
    • 4-bromobenzyloxy-tert-butyldimethylsilane
    • OURCJXVOBHLREF-UHFFFAOYSA-N
    • (4-bromobenzyloxy)(tert-butyl)dimethylsilane
    • (4-bromo-benzyloxy)-tert-butyl-dimethyl-silane
    • 4-Bromobenzyl a
    • (4-BroMobenzyl)oxy](tert-butyl)diMethylsilane
    • (4-bromobenzyloxy) (tert-butyl) dimethylsilane
    • (4-bromobenzyloxy)-(tert.-butyl)-dimethylsilane
    • 4-(t-butyldimethylsiloxymethyl)bromobenzene
    • (4-bromobenzyloxy) (tert-butyl)dimethylsilane
    • AKOS015841199
    • 87736-74-1
    • AS-61409
    • SY055802
    • 4-Bromobenzyl alcohol, TBDMS derivative
    • [(4-bromobenzyl)oxy](t-butyl)dimethylsilane
    • B5155
    • A1-36348
    • MFCD07368899
    • DTXSID40446206
    • (4-bromobenzyloxy)-(tert-butyl)-dimethylsilane
    • SCHEMBL481257
    • 4-Bromobenzyl dimethyl-tert-butylsilyl Ether; (4-Bromobenzyl)oxy](tert-butyl)dimethylsilane; 1-Bromo-4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-benzene
    • 4-Bromobenzyloxy(tert.-butyl)-dimethylsilane
    • (4-Bromobenzyloxy)-tert-butyldimethylsilane
    • (4-bromobenzyloxy)(t-butyl)dimethylsilane
    • CS-0096409
    • MDL: MFCD07368899
    • Inchi: 1S/C13H21BrOSi/c1-13(2,3)16(4,5)15-10-11-6-8-12(14)9-7-11/h6-9H,10H2,1-5H3
    • InChI Key: OURCJXVOBHLREF-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=C(CO[Si](C(C)(C)C)(C)C)C=C1

Computed Properties

  • Exact Mass: 300.05500
  • Monoisotopic Mass: 300.05450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 1.145
  • Boiling Point: 160°C/0.3mmHg(lit.)
  • Flash Point: 158.721°C
  • Refractive Index: 1.527
  • Solubility: 二氯甲烷、乙醚、甲醇
  • PSA: 9.23000
  • LogP: 4.97090

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene Security Information

  • Storage Condition:2-8°C

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B5155-25g
4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
87736-74-1 98.0%(GC)
25g
¥2200.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B5155-5g
4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
87736-74-1 98.0%(GC)
5g
¥595.0 2022-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B865311-5g
[(4-Bromobenzyl)oxy](tert-butyl)dimethylsilane
87736-74-1 ≥98%
5g
¥556.00 2022-09-02
TRC
B691880-100mg
4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
87736-74-1
100mg
$ 190.00 2023-09-08
TRC
B691880-1g
4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
87736-74-1
1g
$ 1516.00 2023-09-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152542-1g
4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
87736-74-1 >98.0%(GC)
1g
¥187.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152542-25G
4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
87736-74-1 >98.0%(GC)
25g
¥2050.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152542-5G
4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
87736-74-1 >98.0%(GC)
5g
¥455.90 2023-09-04
Chemenu
CM137581-5g
((4-bromobenzyl)oxy)(tert-butyl)dimethylsilane
87736-74-1 95%
5g
$111 2023-01-09
abcr
AB505899-5 g
[(4-Bromobenzyl)oxy](tert-butyl)dimethylsilane, 98%; .
87736-74-1 98%
5g
€148.10 2023-05-18

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene Production Method

Additional information on 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene

Comprehensive Guide to 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene (CAS No. 87736-74-1): Properties, Applications, and Industry Insights

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene (CAS No. 87736-74-1) is a highly specialized organosilicon compound widely utilized in organic synthesis and pharmaceutical intermediates. This compound features a unique bromobenzene backbone modified with a tert-butyldimethylsilyl (TBS) protecting group, making it invaluable for cross-coupling reactions and functional group transformations. Researchers and manufacturers frequently seek this chemical for its role in drug discovery, material science, and agrochemical development.

The growing demand for 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene aligns with trends in green chemistry and sustainable synthesis. As industries prioritize atom-efficient reactions, this compound’s compatibility with palladium-catalyzed couplings (e.g., Suzuki-Miyaura or Negishi reactions) positions it as a key building block. Users often search for "TBS-protected bromobenzene derivatives" or "CAS 87736-74-1 solubility," reflecting interest in its physicochemical properties and handling protocols.

From a structural perspective, the tert-butyldimethylsilyloxy moiety enhances stability during multi-step syntheses, while the bromo substituent offers reactivity for C-C bond formation. This dual functionality explains its prevalence in high-value chemical production. Recent publications highlight its use in OLED materials and bioconjugation, addressing trending topics like "advanced electronic materials" and "targeted drug delivery."

For laboratory applications, 87736-74-1 is often discussed alongside moisture-sensitive reagents and inert atmosphere techniques. FAQs include "How to store 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene?" (recommended: argon environment, -20°C) and "alternative protecting groups to TBS." Its molecular weight (299.27 g/mol) and melting point data are critical for reaction stoichiometry optimization.

Innovations in flow chemistry have further amplified the relevance of CAS 87736-74-1, as its high purity grades (>98%) enable reproducible continuous manufacturing. The compound’s chromatographic behavior (e.g., Rf values in TLC) is another frequent search topic among chemists troubleshooting reaction monitoring.

In summary, 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene bridges academic research and industrial applications, with its synthetic versatility meeting demands from peptide chemistry to nanotechnology. As AI-driven molecular design accelerates, this compound’s structure-activity relationships continue to inspire breakthroughs in small-molecule therapeutics and smart materials.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent